2,4-dihydroxybenzaldehyde (2,4-dihydroxybenzylidene)hydrazone

• IUPAC Name: 4-[(E)-[(E)-(2,4-dihydroxyphenyl)methylidenehydrazinylidene]methyl]benzene-1,3-diol
• InChI: InChI=1S/C14H12N2O4/c17-11-3-1-9(13(19)5-11)7-15-16-8-10-2-4-12(18)6-14(10)20/h1-8,17-20H/b15-7+,16-8+
• InChI Key: YOAMTCGAMHEGGE-BGPOSVGRSA-N
• Canonical SMILES: C1=CC(=C(C=C1O)O)C=NN=CC2=C(C=C(C=C2)O)O
• Isomeric SMILES: C1=CC(=C(C=C1O)O)/C=N/N=C/C2=C(C=C(C=C2)O)O
• Molecular Formula: C14H12N2O4
• Molecular Weight: 272.26 g/mol

Description

2,4-dihydroxybenzaldehyde (2,4-dihydroxybenzylidene)hydrazone, also known as DHBP, is a synthetic compound that has been used in various scientific research applications. It is a hydrazone derivative of salicylaldehyde and has been found to have various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2,4-dihydroxybenzaldehyde (2,4-dihydroxybenzylidene)hydrazone is not fully understood. However, it has been found to inhibit the activity of various enzymes, including tyrosinase, lipoxygenase, and cyclooxygenase. This compound has also been found to activate the Nrf2-ARE signaling pathway, which plays a crucial role in the regulation of oxidative stress and inflammation.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. This compound has also been found to reduce oxidative stress and inflammation, which are associated with various diseases, including cancer, neurodegenerative diseases, and cardiovascular diseases.

Advantages and Limitations for Lab Experiments

2,4-dihydroxybenzaldehyde (2,4-dihydroxybenzylidene)hydrazone has several advantages for lab experiments. It is easy to synthesize and has been found to have low toxicity. This compound is also stable and can be stored for long periods without degradation. However, this compound has some limitations for lab experiments. It has poor solubility in water, which makes it difficult to use in aqueous solutions. This compound is also sensitive to light and heat, which can lead to degradation.

Future Directions

For research on 2,4-dihydroxybenzaldehyde (2,4-dihydroxybenzylidene)hydrazone include the development of new derivatives with improved solubility and stability, the investigation of its potential as a therapeutic agent for various diseases, and the exploration of its potential as a diagnostic tool for cancer and other diseases.
Conclusion:
This compound is a synthetic compound that has been extensively used in various scientific research applications. It has been found to have antitumor, antioxidant, and anti-inflammatory properties and has shown promising results in the development of new drugs for the treatment of cancer, neurodegenerative diseases, and inflammation-related disorders. This compound has several advantages for lab experiments, including its ease of synthesis and low toxicity. However, this compound has some limitations, including poor solubility in water and sensitivity to light and heat. Further research is needed to fully understand the mechanism of action and potential therapeutic applications of this compound.

Synthesis Methods

2,4-dihydroxybenzaldehyde (2,4-dihydroxybenzylidene)hydrazone can be synthesized through the reaction between salicylaldehyde and hydrazine hydrate in the presence of acetic acid. The reaction results in the formation of a yellow crystalline powder, which is this compound. The synthesis method is simple and efficient, making this compound a popular compound in scientific research.

Scientific Research Applications

2,4-dihydroxybenzaldehyde (2,4-dihydroxybenzylidene)hydrazone has been extensively used in various scientific research applications. It has been found to have antitumor, antioxidant, and anti-inflammatory properties. This compound has been used in the development of new drugs for the treatment of cancer, neurodegenerative diseases, and inflammation-related disorders.